Cas no 2097963-75-0 (3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine)

• Product Name: 3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine
• CAS No: 2097963-75-0
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5723463
• PubChem ID: 121207980
• Update Time: 2025-07-20

3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine
• AKOS026717257
• 2097963-75-0
• 3,3-dimethyl-1-thiophen-3-ylcyclobutan-1-amine
• F2147-4660
• Cyclobutanamine, 3,3-dimethyl-1-(3-thienyl)-
• 3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine

• Inchi： 1S/C10H15NS/c1-9(2)6-10(11,7-9)8-3-4-12-5-8/h3-5H,6-7,11H2,1-2H3
• InChI Key： GHTJFTTWLYWZEK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±23.0 °C(Predicted)
• pka: 9.84±0.40(Predicted)

Additional information on 3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine

Recent Advances in the Study of 3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine (CAS: 2097963-75-0)

The compound 3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine (CAS: 2097963-75-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring and thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed cross-coupling reaction. This advancement not only improves the scalability of production but also ensures higher purity of the compound, which is critical for pharmacological studies.

Pharmacological evaluations have revealed that 3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine exhibits notable activity as a modulator of certain neurotransmitter receptors. Specifically, it has been identified as a potent agonist of the serotonin 5-HT2A receptor, which is implicated in various neurological and psychiatric disorders. Preclinical studies in animal models have shown that this compound can modulate mood and cognitive functions, suggesting potential applications in treating depression and anxiety disorders.

In addition to its neurological effects, recent research has explored the compound's potential in oncology. A 2024 study in Cancer Research highlighted its role as an inhibitor of a specific kinase pathway involved in tumor proliferation. The compound demonstrated efficacy in reducing tumor growth in vitro and in vivo, particularly in models of breast and lung cancer. These findings position 3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine as a promising candidate for further development in cancer therapeutics.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, 3,3-Dimethyl-1-(thiophen-3-yl)cyclobutan-1-amine (CAS: 2097963-75-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual potential in neurology and oncology underscores its significance, and continued research is likely to uncover further therapeutic applications. The scientific community remains optimistic about its future, pending successful resolution of current challenges.